![molecular formula C17H28N4OS B4557950 2-(1-(3-methyl-2-buten-1-yl)-4-{[2-(methylthio)-5-pyrimidinyl]methyl}-2-piperazinyl)ethanol](/img/structure/B4557950.png)
2-(1-(3-methyl-2-buten-1-yl)-4-{[2-(methylthio)-5-pyrimidinyl]methyl}-2-piperazinyl)ethanol
Overview
Description
2-(1-(3-methyl-2-buten-1-yl)-4-{[2-(methylthio)-5-pyrimidinyl]methyl}-2-piperazinyl)ethanol is a useful research compound. Its molecular formula is C17H28N4OS and its molecular weight is 336.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 336.19838270 g/mol and the complexity rating of the compound is 368. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- Studies have explored the synthesis of piperazine derivatives and related compounds, focusing on optimizing technological parameters such as raw material ratios, reaction times, and temperatures to achieve high yields and confirm the structure of the synthesized compounds through various analytical methods (Wang Jin-peng, 2013).
- Research on the extraction of alcohols from water using ionic liquids demonstrates the potential of these compounds in facilitating the separation process, highlighting their relevance in the production of biofuels and other chemical compounds from renewable resources (A. Chapeaux et al., 2008).
Applications in Drug Discovery and Biological Studies
- Some compounds have been identified as novel potent inhibitors of specific enzymes, such as aldosterone synthase, indicating their potential application in drug discovery and therapeutic interventions (Masaki Meguro et al., 2017).
- The antiproliferative activity of certain piperazine derivatives against human cancer cell lines has been investigated, suggesting their application in developing anticancer agents (L. Mallesha et al., 2012).
Miscellaneous Applications
- Research into the chemistry of polyazaheterocyclic compounds has explored condensation reactions and structural rearrangements, contributing to the understanding of chemical reaction mechanisms and the development of new synthetic methodologies (D. R. Sutherland et al., 1973).
- Studies on boron and gallium esters derived from ethanol compounds have focused on characterizing the formation of chelates and investigating their structural properties, which could have implications for material science and coordination chemistry (J. Galvez-Ruı́z et al., 2007).
Properties
IUPAC Name |
2-[1-(3-methylbut-2-enyl)-4-[(2-methylsulfanylpyrimidin-5-yl)methyl]piperazin-2-yl]ethanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28N4OS/c1-14(2)4-6-21-8-7-20(13-16(21)5-9-22)12-15-10-18-17(23-3)19-11-15/h4,10-11,16,22H,5-9,12-13H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LISPJOUHPHFRAV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCN1CCN(CC1CCO)CC2=CN=C(N=C2)SC)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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